Cas no 400629-06-3 (Phenol,2-(trifluoromethyl)-, 1-acetate)

• Product Name: Phenol,2-(trifluoromethyl)-, 1-acetate
• CAS No: 400629-06-3
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 325714
• PubChem ID: 76436
• Update Time: 2025-04-19

Phenol,2-(trifluoromethyl)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(trifluoromethyl)-, 1-acetate
• [2-(trifluoromethyl)phenyl] acetate
• 2-(TRIFLUOROMETHYL)PHENYL ACETATE
• 2-Acetoxybenzotrifluoride
• acetic acid,O-CF3 phenyl ester
• 2-(trifluoromethyl)phenylacetate
• 400629-06-3
• acetic acid-2-trifluoromethylphenyl ester
• EINECS 221-240-4
• DTXSID90879681
• AKOS025310400
• SCHEMBL1577432

• Inchi： 1S/C9H7F3O2/c1-6(13)14-8-5-3-2-4-7(8)9(10,11)12/h2-5H,1H3
• InChI Key： GNFCRFCIPJLCLB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OC(C)=O)(F)F

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.30000
• LogP: 2.63070